Cas no 141646-08-4 (Sanfetrinem Cilexetil)

Sanfetrinem Cilexetil structure
Sanfetrinem Cilexetil structure
Product Name:Sanfetrinem Cilexetil
CAS No:141646-08-4
MF:C23H33NO8
MW:451.510027647018
CID:157035
PubChem ID:6918217
Update Time:2025-04-19

Sanfetrinem Cilexetil Chemical and Physical Properties

Names and Identifiers

    • Azeto[2,1-a]isoindole-4-carboxylicacid, 1,2,5,6,7,8,8a,8b-octahydro-1-[(1R)-1-hydroxyethyl]-5-methoxy-2-oxo-,1-[[(cyclohexyloxy)carbonyl]oxy]ethyl ester, (1S,5S,8aS,8bR)-
    • Azeto[2,1-a]isoindole-4-carboxylicacid, 1,2,5,6,7,8,8a,8b-octahydro-1-[(1R)-1-hydroxyethyl]-5-methoxy-2-oxo-,1-[[(cyclohexylo
    • (1S,5S,8aS,8bR)-1-[1(R)-Hydroxyethyl]-5-methoxy-2-oxo-1,2,5,6,7,8,8a,8b-octahydroazeto[2,1-a]isoindole-4-carboxylic acid 1-(cyclohexyloxycarbonyloxy)ethyl ester
    • 1-{[(cyclohexyloxy)carbonyl]oxy}ethyl (1S,5S,8aS,8bR)-1-[(1R)-1-hydroxyethyl]-5-methoxy-2-oxo-
    • 1-{[(cyclohexyloxy)carbonyl]oxy}ethyl (5S,8aS,8bR)-1-(1-hydroxyethyl)-5-methoxy-2-oxo-1,2,5,6,7,8,8a,8b-octahydroazeto[2,1-a]isoindole-4-carboxylate
    • GV-118819
    • Sanfetrinem cilexetil
    • CHEMBL2107073
    • Sanfetrinem hexitel
    • 141646-08-4
    • 1-[[(Cyclohexyloxy)carbonyl]oxy]ethyl (1S,5S,8aS,8bR)-1,2,5,6,7,8,8a,8b-octahydro-1-[(1R)-1-hydroxyethyl]-5-methoxy-2-oxoazeto[2,1-a]isoindole-4-carboxylate
    • Sanfetrinem cilexetil [USAN]
    • DTXSID801099919
    • GV118819X
    • 1-cyclohexyloxycarbonyloxyethyl (1S,5S,8aS,8bR)-1-[(1R)-1-hydroxyethyl]-5-methoxy-2-oxo-5,6,7,8,8a,8b-hexahydro-1H-azeto[1,2-b]isoindole-4-carboxylate
    • 1-Hydroxyethyl (1S,5S,8aS,8bR)-1,2,5,6,7,8,8a,8b-octahydro-1-((R)-1-hydroxyethyl)-5-methoxy-2-oxoazeto(2,1-a)isoindole-4-carboxylate, cyclohexyl carbonate (ester)
    • D05797
    • Sanfetrinem cilexitel
    • GV 118819X
    • 1-Hydroxyethyl (1S,5S,8aS,8bR)-1,2,5,6,7,8,8a,8b-octahydro-1-[(R)-1-hydroxyethyl]-5-methoxy-2-oxoazeto[2,1-a]isoindole-4-carboxylate, cyclohexyl carbonate (ester)
    • SCHEMBL4387385
    • Sanfetrinem cilexetil (USAN)
    • 7322RJ9FZB
    • 1-(cyclohexoxycarbonyloxy)ethyl (1S,5S,8aS,8bR)-1-[(1R)-1-hydroxyethyl]-5-methoxy-2-oxo-5,6,7,8,8a,8b-hexahydro-1H-azeto[1,2-b]isoindole-4-carboxylate
    • Q27266119
    • GV-118819X
    • UNII-7322RJ9FZB
    • Azeto(2,1-a)isoindole-4-carboxylic acid, 1,2,5,6,7,8,8a,8b-octahydro-1-(1-hydroxyethyl)-5-methoxy-2-oxo-, 1-(((cyclohexyloxy)carbonyl)oxy)ethyl ester
    • Sanfetrinem Cilexetil
    • Inchi: 1S/C23H33NO8/c1-12(25)17-19-15-10-7-11-16(29-3)18(15)20(24(19)21(17)26)22(27)30-13(2)31-23(28)32-14-8-5-4-6-9-14/h12-17,19,25H,4-11H2,1-3H3/t12-,13?,15+,16+,17-,19-/m1/s1
    • InChI Key: QFEICXCLIGZEJB-IRVPUMQPSA-N
    • SMILES: O(C)[C@H]1CCC[C@H]2C1=C(C(=O)OC(C)OC(=O)OC1CCCCC1)N1C([C@H]([C@@H](C)O)[C@H]12)=O

Computed Properties

  • Exact Mass: 451.22069
  • Monoisotopic Mass: 451.22061701g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 9
  • Complexity: 789
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 112Ų

Experimental Properties

  • PSA: 111.6

Sanfetrinem Cilexetil Pricemore >>

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